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Compound of Interest

Compound Name: (Methyleneamino)acetonitrile

Cat. No.: B091335

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the intricate landscape of chemical literature and drug discovery, precise and unambiguous
communication is paramount. The nomenclature of chemical compounds, however, can often
be a source of confusion, with a single molecule being referred to by a multitude of names.
(Methyleneamino)acetonitrile, a versatile building block in organic synthesis, is a prime
example of this challenge. This technical guide provides an in-depth exploration of the various
synonyms, identifiers, and nomenclature associated with this compound, empowering
researchers to navigate the scientific literature with confidence and accuracy. Understanding
the causality behind its synthesis and its chemical properties is crucial for its effective
application in research and development.

Core Chemical Identity

At its core, (Methyleneamino)acetonitrile is an organic compound featuring a nitrile group and
a methyleneamino group. Its unique structure makes it a valuable reagent in the formation of
nitrogen-containing compounds.[1]

Molecular Formula: CsHaNz[2]

Molecular Weight: 68.08 g/mol [2]
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Chemical Structure:
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Acetonitrile, (methyleneamino)-

A

lommon/Trivial Names

a IUPAC/Systematic 1

N-Methyleneglycinonitrile

Methyleniminoacetonitrile

2-(Methyleneamino)acetonitrile

T~

a-Hydroformamine cyanide

(Methyleneamino)acetonitrile

A la— Abbreviations/Codes )

NSC 3486 / 57883 / 128385

USAF DO-5

l 2-(Methylideneamino)acetonitrile

Methyleneglycinonitrile
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Start: Prepare Reactants

Gissolve ammonium chloride in aqueous formaldehyde solution)

i

[Cool the mixture to below 20°C using an ice bath)

i

[Slowly add a solution of sodium cyanide while maintaining the low temperature]

i

(Concurrently, add glacial acetic acid to keep the pH below 6)

i

Gontinue stirring for 1.5 hours after addition is complete)

Gilter the precipitated product)

i

(Wash the product with water and dry)

End: Pure (Methyleneamino)acetonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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